2-Acetyl-5,8-dihydroxy-3-methoxy-1,4-naphthoquinone
2-Acetyl-5,8-dihydroxy-3-methoxy-1,4-naphthoquinone
Brand Name:
Vulcanchem
CAS No.:
14090-55-2
VCID:
VC0081969
InChI:
InChI=1S/C13H10O6/c1-5(14)8-11(17)9-6(15)3-4-7(16)10(9)12(18)13(8)19-2/h3-4,17-18H,1-2H3
SMILES:
CC(=O)C1=C(C2=C(C(=O)C=CC2=O)C(=C1OC)O)O
Molecular Formula:
C13H10O6
Molecular Weight:
262.21 g/mol
2-Acetyl-5,8-dihydroxy-3-methoxy-1,4-naphthoquinone
CAS No.: 14090-55-2
Main Products
VCID: VC0081969
Molecular Formula: C13H10O6
Molecular Weight: 262.21 g/mol
| CAS No. | 14090-55-2 |
|---|---|
| Product Name | 2-Acetyl-5,8-dihydroxy-3-methoxy-1,4-naphthoquinone |
| Molecular Formula | C13H10O6 |
| Molecular Weight | 262.21 g/mol |
| IUPAC Name | 6-acetyl-5,8-dihydroxy-7-methoxynaphthalene-1,4-dione |
| Standard InChI | InChI=1S/C13H10O6/c1-5(14)8-11(17)9-6(15)3-4-7(16)10(9)12(18)13(8)19-2/h3-4,17-18H,1-2H3 |
| Standard InChIKey | XDOHJQBNFKUNBJ-UHFFFAOYSA-N |
| Isomeric SMILES | CC(=O)C1=C(C2=C(C(=O)C=CC2=O)C(=C1OC)O)O |
| SMILES | CC(=O)C1=C(C2=C(C(=O)C=CC2=O)C(=C1OC)O)O |
| Canonical SMILES | CC(=O)C1=C(C2=C(C(=O)C=CC2=O)C(=C1OC)O)O |
| Synonyms | 2-Acetyl-5,8-dihydroxy-3-methoxy-1,4-naphthoquinone |
| PubChem Compound | 540739 |
| Last Modified | Nov 09 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume